Cas no 126812-30-4 (2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
• CAS No: 126812-30-4
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• MDL: MFCD02189535
• CID: 4761139
• PubChem ID: 704835
• Update Time: 2024-11-07

2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
• 1,3-Dioxoisoindolin-2-yl cyclohexanecarboxylate
• ChemDiv3_004163
• Cambridge id 7029765
• HMS1484N05
• STK223456
• IDI1_022073
• Cyclohexanecarboxylic acid phthalimidyl ester
• BRD-K17570253-001-01-0
• (1,3-dioxoisoindol-2-yl) cyclohexanecarboxylate
• 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate
• 126812-30-4
• CS-0216935
• 1,3-DIOXOISOINDOL-2-YL CYCLOHEXANECARBOXYLATE
• SR-01000504847
• AKOS001665480
• MFCD02189535
• AT20652
• EN300-6489204
• SR-01000504847-1
• SCHEMBL13479740
• AN-979/15447008
• BFA81230
• 2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione

• MDL： MFCD02189535
• Inchi： 1S/C15H15NO4/c17-13-11-8-4-5-9-12(11)14(18)16(13)20-15(19)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
• InChI Key： VXTXIRMTGIZWEI-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.7